Cas no 26235-70-1 (1H-Pyrrole-2-propanoic acid, 1-methyl-, ethyl ester)
26235-70-1 structure
Product Name:1H-Pyrrole-2-propanoic acid, 1-methyl-, ethyl ester
CAS No:26235-70-1
MF:C10H15NO2
MW:181.231602907181
CID:1426093
Update Time:2024-08-15
1H-Pyrrole-2-propanoic acid, 1-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-propanoic acid, 1-methyl-, ethyl ester
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- Inchi: 1S/C10H15NO2/c1-3-13-10(12)7-6-9-5-4-8-11(9)2/h4-5,8H,3,6-7H2,1-2H3
- InChI Key: KMNAIAVULVTTJS-UHFFFAOYSA-N
- SMILES: N1(C)C=CC=C1CCC(OCC)=O
Computed Properties
- Exact Mass: 181.11035
- Monoisotopic Mass: 181.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.2A^2
Experimental Properties
- Density: 1.01±0.1 g/cm3(Predicted)
- Boiling Point: 261.9±15.0 °C(Predicted)
- PSA: 31.23
- pka: -2.20±0.70(Predicted)
1H-Pyrrole-2-propanoic acid, 1-methyl-, ethyl ester Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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